Cas no 1540-37-0 (2,4-Pentanedione,3-(2-methylpropyl)-)
1540-37-0 structure
Product Name:2,4-Pentanedione,3-(2-methylpropyl)-
2,4-Pentanedione,3-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione,3-(2-methylpropyl)-
- 3-(2-methylpropyl)pentane-2,4-dione
- 3-acetyl-5-methylhexan-2-one
- 3-ACETYL-5-METHYLHEXANE-2-ONE
- 3-i-Bu substituted 2,4-pentanedione
- 3-i-butyl-2,4-pentanedione
- 3-Isobutyl-pentan-2,4-dion
- 3-isobutyl-pentane-2,4-dione
- ms-Isobutyl-acetylaceton
- DTXSID90293222
- NSC-87948
- 1540-37-0
- NSC 87948
- NSC87948
- SCHEMBL450897
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- Inchi: 1S/C9H16O2/c1-6(2)5-9(7(3)10)8(4)11/h6,9H,5H2,1-4H3
- InChI Key: SQYMLEVHMMDXCW-UHFFFAOYSA-N
- SMILES: O=C(C)C(C(C)=O)CC(C)C
Computed Properties
- Exact Mass: 156.11500
- Monoisotopic Mass: 156.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.907
- Boiling Point: 211.8°Cat760mmHg
- Flash Point: 75.8°C
- Refractive Index: 1.421
- PSA: 34.14000
- LogP: 1.82670
2,4-Pentanedione,3-(2-methylpropyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
1540-37-0 (2,4-Pentanedione,3-(2-methylpropyl)-) Related Products
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